Cas no 1392803-61-0 (tert-Butyl 3-(benzylamino)-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate)

• Product Name: tert-Butyl 3-(benzylamino)-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate
• CAS No: 1392803-61-0
• MF: C₁₈H₂₆N₂O₄
• MW: 334.410045146942
• MDL: MFCD23106224
• CID: 3042233
• PubChem ID: 72208271
• Update Time: 2025-06-08

tert-Butyl 3-(benzylamino)-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(benzylamino)-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate
• PB39108
• AKOS025289862
• CS-0048373
• AS-34795
• 1392803-61-0
• tert-butyl3-(benzylamino)-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate
• 3-Azetidineacetic acid, 1-[(1,1-dimethylethoxy)carbonyl]-3-[(phenylmethyl)amino]-, methyl ester
• MFCD23106224
• DTXSID801117064
• SB21051
• 1-Boc-3-(benzylamino)-3-(2-methoxy-2-oxoethyl)azetidine

• MDL： MFCD23106224
• Inchi： 1S/C18H26N2O4/c1-17(2,3)24-16(22)20-12-18(13-20,10-15(21)23-4)19-11-14-8-6-5-7-9-14/h5-9,19H,10-13H2,1-4H3
• InChI Key： FJILMDOJTBDEFQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(CC(=O)OC)(C1)NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 334.18925731g/mol
• Monoisotopic Mass: 334.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on tert-Butyl 3-(benzylamino)-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate

tert-Butyl 3-(benzylamino)-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate: An Overview of Its Synthesis, Properties, and Applications

tert-Butyl 3-(benzylamino)-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate (CAS No. 1392803-61-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique azetidine ring and functional groups, holds potential for various applications, including as an intermediate in the synthesis of bioactive molecules and as a precursor in the development of novel drugs.

The synthesis of tert-Butyl 3-(benzylamino)-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate involves a series of well-defined chemical reactions. One common approach is to start with the reaction of tert-butyl azetidine-1-carboxylate with benzylamine, followed by the introduction of the 2-methoxyacetyl group. This multi-step process requires careful control of reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making the synthesis more accessible and cost-effective.

The structural features of tert-Butyl 3-(benzylamino)-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate contribute to its unique chemical properties. The azetidine ring, a four-membered heterocycle, imparts rigidity and conformational stability to the molecule. The presence of the benzylamino group enhances its solubility and reactivity, while the 2-methoxyacetyl moiety introduces additional functional groups that can be further modified for specific applications. These properties make it a valuable building block in organic synthesis.

In terms of physical properties, tert-Butyl 3-(benzylamino)-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate is typically a white crystalline solid with a melting point ranging from 100 to 105°C. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF). The compound's stability under various conditions has been extensively studied, and it has been found to be stable at room temperature and under neutral pH conditions.

The biological activity of tert-Butyl 3-(benzylamino)-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate has been a focus of recent research. Studies have shown that this compound exhibits promising activity in various biological assays. For instance, it has been reported to have moderate inhibitory effects on certain enzymes involved in metabolic pathways, making it a potential lead compound for drug discovery. Additionally, its ability to modulate protein-protein interactions has been explored in the context of developing therapeutic agents for neurodegenerative diseases.

In the realm of medicinal chemistry, tert-Butyl 3-(benzylamino)-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate has been utilized as a key intermediate in the synthesis of more complex molecules with therapeutic potential. Its versatile structure allows for the introduction of various functional groups through selective chemical transformations. This flexibility is crucial for optimizing the pharmacological properties of final drug candidates, such as their potency, selectivity, and pharmacokinetic profiles.

Clinical trials involving compounds derived from tert-Butyl 3-(benzylamino)-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate are currently underway to evaluate their safety and efficacy in treating various diseases. Preliminary results have shown promising outcomes, particularly in preclinical studies where these compounds have demonstrated significant therapeutic effects without major side effects. These findings underscore the potential of this compound as a valuable tool in pharmaceutical research and development.

The environmental impact of tert-Butyl 3-(benzylamino)-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate is another important consideration. Recent studies have focused on developing green synthetic methods that minimize waste generation and reduce the use of hazardous reagents. These efforts align with the growing emphasis on sustainable chemistry practices within the pharmaceutical industry.

In conclusion, tert-Butyl 3-(benzylamino)-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate (CAS No. 1392803-61-0) is a versatile compound with significant potential in both academic research and industrial applications. Its unique structural features and chemical properties make it an attractive candidate for further exploration in medicinal chemistry and drug development. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the field.